(Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(4-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C18H16O6S/c1-3-22-13-6-4-12(5-7-13)10-17-18(19)15-9-8-14(11-16(15)23-17)24-25(2,20)21/h4-11H,3H2,1-2H3/b17-10-
• InChI Key: HQNQLYKTOPOSDL-YVLHZVERSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C18H16O6S
• Molecular Weight: 360.4 g/mol

Description

(Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate, commonly known as EODBMS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EODBMS belongs to the class of benzofuran derivatives and has been found to possess a wide range of biological activities.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

A novel base-catalyzed process for preparing 1,2-benzisoxazole-3-methanesulfonates, showcasing the utility of similar compounds as intermediates in pharmaceutical synthesis, such as the preparation of zonisamide, an anti-convulsant drug (Arava, Siripalli, Nadkarni, & Chinnapillai, 2007). Additionally, the synthesis of 1-(2,3-dihydrobenzofuran-3-yl)-methanesulfonohydrazides through a three-component reaction involving sulfur dioxide insertion indicates the compound's role in creating structurally diverse molecules (An, Zheng, & Wu, 2014).

Oxidation Processes

Research on the oxidation of o-nitrotoluene by cerium(IV) methanesulfonate in aqueous methanesulfonic acid provides insights into the chemical reactions and potential industrial applications of methanesulfonates in synthesis and manufacturing processes (Lozar & Savall, 1995).

Photophysical Properties

The synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base highlight the photophysical and photochemical properties of these compounds, emphasizing their potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Material Science Applications

The development of polybenzoxazoles in polyphosphoric acid and their hydrolytic stability under acidic conditions showcases the potential of these materials in high-performance applications, offering insights into the synthesis of high molecular weight polymers and their stability, which is crucial for their practical applications (Kim, Einsla, Tchatchoua, & McGrath, 2005).